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Compound of Interest

Compound Name: Pyridin-4-ol

Cat. No.: B047283 Get Quote

Essential Safety and Handling Guide for Pyridin-4-ol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds like Pyridin-4-ol. This

guide provides immediate, essential safety protocols and logistical information for the handling

and disposal of Pyridin-4-ol to foster a secure research environment.

1. Hazard Assessment

Pyridin-4-ol is irritating to the eyes, respiratory system, and skin.[1] It is presumed to be

harmful and environmentally hazardous.[2] Therefore, it must be handled with appropriate

personal protective equipment in a controlled environment.

2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense to minimize exposure. The following table

summarizes the recommended PPE for various laboratory operations involving this compound.
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3. Safe Handling and Storage

Always handle Pyridin-4-ol in a well-ventilated area, preferably within a chemical fume

hood, to prevent inhalation of vapors.[2][3]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Keep away from incompatible materials such as strong oxidizing agents and acids.[2]

4. Spill Management
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In the event of a spill, evacuate the immediate area and alert others. Wear appropriate PPE,

including respiratory protection, before re-entering. For solid spills, gently cover with an

absorbent material like sand or vermiculite to avoid raising dust.[3][7] Collect all contaminated

materials into a sealed, labeled waste container.[3][8] Clean the spill area with a suitable

solvent, followed by soap and water.[8]

5. First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids, and seek medical attention.[3][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation persists.[3][5]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3][9]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[10]

6. Disposal Plan

Pyridin-4-ol and any contaminated materials must be treated as hazardous waste and

disposed of through a licensed disposal service.[2]

Waste Segregation: Collect waste Pyridin-4-ol in a designated, leak-proof, and chemically

compatible container.[2] The container should be clearly labeled as "Hazardous Waste" and

specify the contents.[2] Do not mix with other waste streams unless compatibility has been

verified.[2]

Container Management: Keep the waste container tightly sealed when not in use.[2] Store

the container in a cool, dry, and well-ventilated secondary containment area.[2]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to schedule a pickup.[2]

Under no circumstances should it be poured down the drain or mixed with general waste.[2]
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Quantitative Data
The following table summarizes key quantitative data for Pyridin-4-ol for easy reference.

Property Value

Melting Point 150-151 °C[1]

Boiling Point 230-235 °C at 12 mmHg[1]

Flash Point 221 °C[1]

Molecular Formula C5H5NO

Molar Mass 95.1 g/mol [1]

Experimental Workflow: Safe Handling of Pyridin-4-
ol
Caption: Workflow for the safe handling and disposal of Pyridin-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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